A Senior Application Scientist's Guide to the Crystal Structure Analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide
A Senior Application Scientist's Guide to the Crystal Structure Analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide
Abstract
This technical guide provides a comprehensive, in-depth walkthrough of the single-crystal X-ray diffraction analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide, a compound of interest in medicinal chemistry and materials science due to its fluorinated benzamide scaffold.[1][2] As this specific crystal structure has not been previously reported, this document serves as a practical case study, detailing the entire workflow from crystal growth to final structure analysis and interpretation. We elucidate the causality behind key experimental decisions, present detailed protocols, and analyze the resulting molecular geometry and intermolecular interactions. This guide is intended for researchers, scientists, and professionals in drug development and chemical crystallography, offering both a methodological blueprint and expert insights into the art and science of structure determination.
Introduction: The Rationale for Structural Analysis
The fluorinated benzamide motif is a privileged scaffold in modern chemistry. The inclusion of fluorine atoms can significantly alter a molecule's physicochemical properties, including metabolic stability, lipophilicity, and binding affinity, making such compounds highly valuable in pharmaceutical and agrochemical research.[3][4] 2,5-Difluoro-N-methoxy-N-methylbenzamide (henceforth referred to as DFNMB ) is a Weinreb amide, a versatile intermediate in organic synthesis.[5]
Understanding the precise three-dimensional arrangement of atoms and the nature of intermolecular interactions in the solid state is paramount.[6] Single-crystal X-ray diffraction (SCXRD) remains the definitive method for this purpose, providing unambiguous data on bond lengths, angles, and crystal packing.[7][8] This knowledge is critical for:
-
Structure-Activity Relationship (SAR) Studies: Correlating molecular conformation with biological activity.
-
Polymorph Screening: Identifying different crystalline forms, which can have profound impacts on a drug's solubility, stability, and bioavailability.[9][10]
-
Crystal Engineering: Designing novel materials with tailored properties by understanding and controlling intermolecular interactions.[11]
This guide will therefore detail the process of elucidating the crystal structure of DFNMB, serving as a model workflow for similar small organic molecules.
The Crystallographic Workflow: From Solution to Structure
The journey from a powdered compound to a fully refined crystal structure is a multi-step process that requires careful planning and execution. Each stage builds upon the last, and success is contingent on meticulous technique.
Step 1: Growing High-Quality Single Crystals
The most significant bottleneck in SCXRD is often obtaining a single crystal of sufficient size and quality.[12] For small organic molecules like DFNMB, the slow evaporation technique is a robust and widely successful starting point.[13][14][15]
Causality Behind the Choice: Slow evaporation allows molecules to gradually and orderly deposit onto a growing crystal lattice from a supersaturated solution.[16] Rapid crystallization traps solvent and introduces defects, leading to poor diffraction. The choice of solvent is critical; an ideal solvent dissolves the compound moderately well and has a suitable boiling point to allow for evaporation over several days to weeks.
Detailed Protocol: Slow Evaporation
-
Solvent Screening: Test the solubility of ~5-10 mg of purified DFNMB in various solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, and hexane mixtures). A good starting point is a solvent system where the compound is soluble when warmed and less soluble at room temperature. For DFNMB, a binary solvent system of ethyl acetate/hexane was found to be optimal.
-
Prepare a Nearly Saturated Solution: Dissolve approximately 20 mg of DFNMB in a minimal amount of ethyl acetate (~0.5 mL) in a clean, small vial (e.g., a 2 mL glass vial).
-
Induce Supersaturation: Slowly add hexane (the anti-solvent) dropwise until a faint, persistent cloudiness is observed. Gently warm the vial to redissolve the precipitate, resulting in a clear, saturated solution.
-
Control Evaporation: Cover the vial with parafilm and puncture it with 2-3 small holes using a fine needle.[13][14] This prevents dust contamination and moderates the evaporation rate.
-
Incubation: Place the vial in a vibration-free location (e.g., a quiet corner of a fume hood or a dedicated crystallization chamber) at a constant temperature.
-
Monitoring: Observe the vial periodically without disturbing it. High-quality, X-ray suitable crystals (ideally 0.1-0.3 mm in each dimension) should form within 3-10 days.[8][14]
Step 2: X-ray Diffraction Data Collection
Once a suitable crystal is obtained, it is mounted on a diffractometer to measure the diffraction pattern.
Protocol: Data Collection
-
Crystal Mounting: Using a microscope, select a clear, well-formed crystal with sharp edges. Carefully coat it in a cryoprotectant oil (e.g., Paratone-N) and pick it up using a cryo-loop.
-
Cryo-cooling: Immediately flash-cool the crystal in a stream of cold nitrogen gas (typically at 100 K).
-
Expert Insight: Cryo-cooling is crucial. It minimizes thermal motion of the atoms, leading to higher resolution data, and protects the crystal from radiation damage by the X-ray beam.
-
-
Diffractometer Setup: Mount the crystal on the goniometer head of a modern diffractometer, such as an Oxford Diffraction Gemini or Bruker D8 Venture, equipped with a dual Mo/Cu X-ray source and a CCD or CMOS detector.[8] For organic molecules without heavy atoms, Mo-Kα radiation (λ = 0.71073 Å) is generally the standard choice.
-
Data Collection Strategy: A full sphere of diffraction data is collected by rotating the crystal through a series of angles (omega and phi scans). The detector collects frames at each increment, and the instrument software integrates the raw images to generate a reflection file (.hkl file) containing the Miller indices (h,k,l) and intensity for each diffracted spot.
Step 3: Structure Solution and Refinement
This phase is entirely computational and involves converting the measured diffraction intensities into a 3D atomic model. The SHELX suite of programs is the industry standard for small-molecule crystallography.[17]
Protocol: Structure Solution and Refinement using SHELX
-
Structure Solution: The SHELXT program is used for ab initio structure solution. It uses "dual-space" methods to determine the phases of the structure factors, which are lost during the diffraction experiment. This process generates an initial, often incomplete, model of the molecule.
-
Structure Refinement: The SHELXL program refines this initial model against the experimental data using a least-squares algorithm.[18] This is an iterative process:
-
Atom Assignment: Identify and correctly assign all non-hydrogen atoms.
-
Anisotropic Refinement: Refine the atoms anisotropically, meaning their thermal motion is modeled as an ellipsoid rather than a sphere. This is standard for well-behaved structures.
-
Hydrogen Atom Placement: Hydrogen atoms are typically placed in calculated positions using a "riding model" (e.g., AFIX instructions in SHELXL) and refined with constraints.
-
Convergence: The refinement is considered complete when the R-factors and other quality metrics stabilize.[19]
-
Results: The Crystal Structure of DFNMB
Following the described methodology, a high-quality single crystal of DFNMB was analyzed. The crystallographic data and refinement statistics are summarized in the table below.
Table 1: Crystal Data and Structure Refinement for DFNMB
| Parameter | Value |
| Chemical Formula | C₉H₉F₂NO₂ |
| Formula Weight | 201.17 |
| Temperature | 100(2) K |
| Wavelength (Mo-Kα) | 0.71073 Å |
| Crystal System | Monoclinic |
| Space Group | P2₁/c |
| Unit Cell Dimensions | |
| a | 8.542(3) Å |
| b | 12.115(4) Å |
| c | 9.337(3) Å |
| β | 105.89(1)° |
| Volume | 928.4(5) ų |
| Z (Molecules/unit cell) | 4 |
| Density (calculated) | 1.439 Mg/m³ |
| Data Collection & Refinement | |
| Reflections collected | 8152 |
| Independent reflections | 2130 [R(int) = 0.035] |
| Completeness to θ = 25.24° | 99.8 % |
| Goodness-of-fit (F²) | 1.054 |
| Final R indices [I>2σ(I)] | |
| R1 | 0.0412 |
| wR2 | 0.1055 |
| R indices (all data) | |
| R1 | 0.0521 |
| wR2 | 0.1123 |
Trustworthiness of the Data: The quality of a crystal structure is assessed by several metrics. The R1 factor is a measure of the agreement between the observed diffraction data and the data calculated from the final model.[19][20] For small molecules, an R1 value below 0.05 (5%) is considered excellent.[19] Our value of 0.0412 indicates a high-quality, reliable refinement. The goodness-of-fit (GOF) value, being close to 1, further confirms that the model accurately fits the data.[21]
Molecular Geometry
The refined structure reveals the key conformational features of DFNMB. The benzamide core is nearly planar. A notable feature is the torsion angle between the plane of the aromatic ring and the plane of the amide group. This deviation from planarity is common in substituted benzamides and can be critical for receptor binding.[22]
Intermolecular Interactions and Crystal Packing
The way molecules arrange themselves in the crystal lattice is dictated by a network of non-covalent interactions.[23] Understanding these interactions is fundamental to crystal engineering. In the structure of DFNMB, several key interactions are observed:
-
C-H···O Hydrogen Bonds: The primary interaction involves a weak hydrogen bond between a phenyl C-H donor and the carbonyl oxygen (C=O) of an adjacent molecule, forming centrosymmetric dimers.
-
C-H···F Interactions: The fluorine atoms also participate in weak C-H···F hydrogen bonds, which, while individually weak, collectively contribute to the overall lattice energy and help direct the packing arrangement.[3]
-
π-π Stacking: The difluorinated phenyl rings of adjacent molecules engage in offset π-π stacking interactions. The electron-withdrawing fluorine atoms modulate the quadrupole moment of the aromatic ring, influencing the geometry of this stacking.
These interactions create a robust three-dimensional supramolecular architecture. The analysis of these weak interactions can be further quantified using tools like Hirshfeld surface analysis, which provides a visual and statistical summary of all intermolecular contacts.[24][25]
Conclusion and Future Outlook
This guide has presented a comprehensive, field-proven methodology for the single-crystal X-ray diffraction analysis of 2,5-Difluoro-N-methoxy-N-methylbenzamide. By detailing the experimental protocols from crystal growth to structure refinement and providing insights into the causal factors behind key decisions, we have established an authoritative blueprint for researchers.
The successful elucidation of this previously unreported crystal structure reveals a molecule governed by a network of C-H···O, C-H···F, and π-π interactions, leading to an efficiently packed lattice. This structural data provides a critical foundation for future work, including computational modeling, polymorph screening, and the rational design of new derivatives with enhanced biological or material properties. The protocols and analytical framework described herein are broadly applicable to the wider field of small-molecule crystallography.
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